Cas no 19457-14-8 (Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI))

Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI) structure
19457-14-8 structure
Product Name:Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI)
CAS No:19457-14-8
MF:C13H17NS2
MW:251.410780668259
CID:221236
PubChem ID:3032710
Update Time:2025-04-19

Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamodithioic acid,(1-methyl-2-phenylethyl)-, 2-propenyl ester (9CI)
    • prop-2-enyl N-(1-phenylpropan-2-yl)carbamodithioate
    • (alpha-Methylphenethyl)dithiocarbamic acid allyl ester
    • Prop-2-en-1-yl hydrogen (1-phenylpropan-2-yl)carbonodithioimidate
    • 19457-14-8
    • CARBAMIC ACID, (alpha-METHYLPHENETHYL)DITHIO-, ALLYL ESTER
    • DTXSID60941203
    • Inchi: 1S/C13H17NS2/c1-3-9-16-13(15)14-11(2)10-12-7-5-4-6-8-12/h3-8,11H,1,9-10H2,2H3,(H,14,15)
    • InChI Key: VNNOYOLNBYOFKM-UHFFFAOYSA-N
    • SMILES: S(CC=C)C(NC(C)CC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 251.08041
  • Monoisotopic Mass: 251.08024189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • PSA: 12.03
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